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Compound of Interest

Compound Name: Clodinafop-propargy!

Cat. No.: B133425

Clodinafop-Propargyl: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clodinafop-propargyl is a selective, post-emergence herbicide belonging to the
aryloxyphenoxy-propionate chemical class.[1][2] It is widely utilized for the control of annual
grass weeds in cereal crops, particularly wheat.[3][4] This technical guide provides an in-depth
overview of clodinafop-propargyl, including its chemical identity, mechanism of action,
synthesis, analytical methodologies, and toxicological profile. The information is intended to
serve as a comprehensive resource for professionals in research, science, and drug
development.

Chemical Identity and Properties

Clodinafop-propargyl is the prop-2-ynyl ester of clodinafop.[3] The herbicidal activity is
primarily attributed to the R-enantiomer.[5]

CAS Number: 105512-06-9[2][6]

Chemical Name: 2-Propynyl (R)-2-[4-(5-chloro-3-fluoro-2-pyridinyloxy)phenoxy]propionate[6]
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Molecular Formula: C17H13CIFNO4[2][6]
Molecular Weight: 349.74 g/mol [6]

Chemical Structure:

Figure 1. Chemical structure of Clodinafop-propargyl.

A summary of the key physicochemical properties of clodinafop-propargyl is presented in
Table 1.

Table 1. Physicochemical Properties of Clodinafop-propargyl

Property Value References

) Colorless to off-white
Physical State ) ) [1114]
crystalline solid

Melting Point 59.5°C [2]
Water Solubility 4.0 mg/L (at 25 °C) [1]
Octanol-Water Partition

o 3.90 (at 25 °C) [2]
Coefficient (log Kow)
Vapor Pressure 3.19 x 1073 mPa (at 25 °C) [1]
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Mechanism of Action

Clodinafop-propargyl functions as a systemic herbicide that is absorbed through the leaves
and sheaths of the plant.[1] Following absorption, it is translocated via the phloem to the
meristematic tissues.[1] The active form of the herbicide, clodinafop acid, is formed through
hydrolysis in the plant.[7]

The primary mode of action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).
[1][2][8] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential
components of cell membranes and lipid-containing structures.[1] By inhibiting ACCase,
clodinafop-propargyl disrupts fatty acid synthesis, leading to the cessation of cell growth and
division, and ultimately, plant death.[1]

Clodinafop Acid
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Cell Growth | _ Leadsto Plant Death
and Division
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Caption: Mechanism of action of Clodinafop-propargyl.

Synthesis of Clodinafop-propargyl

Several synthetic routes for clodinafop-propargyl have been reported. A common method
involves the esterification of (R)-2-[4-(5-chloro-3-fluoro-2-pyridyloxy)phenoxy]propanoic acid
with propargyl alcohol.[5] Another approach is the "one-pot" synthesis from (R)-2-(4-
hydroxyphenoxy)propionic acid, 5-chloro-2,3-difluoropyridine, and propargyl chloride, which
has been reported to achieve a yield of 85%.[9]

A detailed experimental protocol for a two-step synthesis is provided below.
Experimental Protocol: Two-Step Synthesis of Clodinafop-propargyl[9][10]
Step 1: Synthesis of (R)-2-[4-(5-chloro-3-fluoro-2-pyridyloxy)-phenoxy]propanoic acid

 In areaction vessel, dissolve (R)-2-(4-hydroxyphenoxy)propionic acid (HPPA) in water.
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e Add potassium carbonate (K2COs) as an acid-binding agent, with a molar ratio of K2COs to
HPPA of 2:1.

e The ratio of water to HPPA should be 1.075:1 by mass.
e Add 5-chloro-2,3-difluoropyridine to the mixture.
o Heat the reaction mixture to 106 °C and maintain for 3 hours.

 After the reaction is complete, cool the mixture and acidify with hydrochloric acid to a pH of
1-2 to precipitate the product.

« Filter the precipitate and wash with water to obtain the intermediate product.

Step 2: Esterification to Clodinafop-propargyl

Dissolve the intermediate from Step 1 in dimethylformamide (DMF).

Add propargyl chloride, with a molar ratio of propargyl chloride to the intermediate of 1.2:1.

The mass ratio of DMF to the intermediate should be 1.925:1.

Heat the reaction mixture to 70 °C and maintain for 5 hours.

After the reaction, purify the product to obtain clodinafop-propargyl.
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Step 1: Etherification

5-chloro-2,3-difluoropyridine

Reaction in Water
with K2COs at 106°C

Step 2: Esterification

(R)-2-[4-(5-chloro-3-fluoro-2-pyridyloxy)
-phenoxy]propanoic acid

Propargyl Chloride

Reaction in DMF
at 70°C

Clodinafop-propargyl
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Caption: Two-step synthesis workflow for Clodinafop-propargyl.

Analytical Methods

The determination of clodinafop-propargyl and its metabolites in various matrices such as
soil, water, and plant tissues is crucial for environmental monitoring and residue analysis. High-
performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry
(GC/MS) are the most common analytical techniques employed.

Table 2. Summary of Analytical Methods for Clodinafop-propargyl
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Limit of Limit of
Method Matrix Detection Quantificati Recovery Reference
(LOD) on (LOQ)
) 0.1 pg/mL
HPLC-UV Soil, Wheat _ 78-83% [7]
(acid)
Technical &
HPLC-UV _ [11]
Formulations
GC/IMS Soil [12]

Experimental Protocol: HPLC-UV Analysis of Clodinafop-propargyl in Soil[7][8]

o Extraction:

[¢]

o

(¢]

[¢]

[e]

e Hydrolysis:

Add a few drops of ammonia and mix.

Take a 20 g representative soil sample in a 250 mL Erlenmeyer flask.

After 1 hour, add 100 mL of ethyl acetate and shake for 30 minutes.
Filter the extract and repeat the extraction.

Combine the extracts and concentrate using a rotary evaporator.

o Dissolve the residue in 50 mL of 0.1 N aqueous potassium hydroxide.

o Heat at 60 °C for 30 minutes to hydrolyze the ester to clodinafop acid.

e Cleanup:

o Cool the solution and wash with dichloromethane.

o Acidify the aqueous layer to pH 2 with hydrochloric acid.

o Extract the clodinafop acid with ethyl acetate.
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o Evaporate the ethyl acetate and reconstitute the residue in acetonitrile for HPLC analysis.

« HPLC Conditions:

[e]

Column: C18 (250 mm x 4.6 mm i.d.)

o

Mobile Phase: Acetonitrile : Water (70:30, v/v)

[¢]

Flow Rate: 1 mL/min

[¢]

Injection Volume: 20 pL

Detection: UV at 215 nm

[e]

Soil Sample

Extraction with Ethyl Acetate

Alkaline Hydrolysis
(Conversion to Acid)

Liquid-Liquid Partitioning
and Cleanup

HPLC-UV Analysis

Click to download full resolution via product page

Caption: Analytical workflow for Clodinafop-propargyl in soil.
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Toxicological Profile

The toxicological profile of clodinafop-propargyl has been evaluated in various studies. It

exhibits low to moderate acute toxicity.

Table 3. Summary of Toxicological Data for Clodinafop-propargyl

Study Type Species Route Value Reference
Acute Oral LDso Rat Oral 1392 mg/kg bw [13]
Acute Dermal

Rat Dermal >2000 mg/kg bw  [13]
LDso
Acute Inhalation .

Rat Inhalation >2325 mg/m3 [13]
LCso
Skin Irritation Rabbit Dermal Not an irritant [13]
Eye Irritation Rabbit Ocular Slight irritant [13]
Skin ) ) N

o Guinea Pig Dermal Sensitizer [13]

Sensitization
Subchronic

Male Rat Oral 7.8 mg/kg/day [14]
NOAEL (90-day)
Subchronic

Female Rat Oral 24.0 mg/kg/day [14]

NOAEL (90-day)

Long-term exposure to clodinafop-propargyl may have toxic effects on the liver, kidney, and

spleen in rats, with male rats showing greater sensitivity.[14]

Conclusion

Clodinafop-propargyl is an effective herbicide for the control of grassy weeds in cereal crops.

Its mechanism of action through the inhibition of ACCase is well-understood. Various synthetic

and analytical methods have been developed and optimized for this compound. The

toxicological data indicate low to moderate acute toxicity, with potential for target organ effects
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upon chronic exposure. This guide provides a comprehensive overview of the key technical
aspects of clodinafop-propargyl, serving as a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

